Cas no 1154389-82-8 (3-(5,6-dimethyl-1H-benzimidazol-1-yl)butanoic acid)
3-(5,6-dimethyl-1H-benzimidazol-1-yl)butanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 3-(5,6-dimethylbenzimidazol-1-yl)butanoic acid
- 3-(5,6-dimethyl-1H-benzimidazol-1-yl)butanoic acid
-
- MDL: MFCD12429707
- Inchi: 1S/C13H16N2O2/c1-8-4-11-12(5-9(8)2)15(7-14-11)10(3)6-13(16)17/h4-5,7,10H,6H2,1-3H3,(H,16,17)
- InChI Key: PXDPLWVNVVSVAZ-UHFFFAOYSA-N
- SMILES: OC(CC(C)N1C=NC2C=C(C)C(C)=CC1=2)=O
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 17
- Rotatable Bond Count: 3
- Complexity: 295
- XLogP3: 2
- Topological Polar Surface Area: 55.1
3-(5,6-dimethyl-1H-benzimidazol-1-yl)butanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | D217196-100mg |
3-(5,6-dimethyl-1h-benzimidazol-1-yl)butanoic acid |
1154389-82-8 | 100mg |
$ 95.00 | 2022-06-05 | ||
| TRC | D217196-500mg |
3-(5,6-dimethyl-1h-benzimidazol-1-yl)butanoic acid |
1154389-82-8 | 500mg |
$ 390.00 | 2022-06-05 | ||
| TRC | D217196-1g |
3-(5,6-dimethyl-1h-benzimidazol-1-yl)butanoic acid |
1154389-82-8 | 1g |
$ 570.00 | 2022-06-05 | ||
| Enamine | EN300-236566-0.05g |
3-(5,6-dimethyl-1H-1,3-benzodiazol-1-yl)butanoic acid |
1154389-82-8 | 95% | 0.05g |
$348.0 | 2024-06-19 | |
| Enamine | EN300-236566-0.1g |
3-(5,6-dimethyl-1H-1,3-benzodiazol-1-yl)butanoic acid |
1154389-82-8 | 95% | 0.1g |
$364.0 | 2024-06-19 | |
| Enamine | EN300-236566-0.25g |
3-(5,6-dimethyl-1H-1,3-benzodiazol-1-yl)butanoic acid |
1154389-82-8 | 95% | 0.25g |
$381.0 | 2024-06-19 | |
| Enamine | EN300-236566-0.5g |
3-(5,6-dimethyl-1H-1,3-benzodiazol-1-yl)butanoic acid |
1154389-82-8 | 95% | 0.5g |
$397.0 | 2024-06-19 | |
| Enamine | EN300-236566-1.0g |
3-(5,6-dimethyl-1H-1,3-benzodiazol-1-yl)butanoic acid |
1154389-82-8 | 95% | 1.0g |
$414.0 | 2024-06-19 | |
| Enamine | EN300-236566-2.5g |
3-(5,6-dimethyl-1H-1,3-benzodiazol-1-yl)butanoic acid |
1154389-82-8 | 95% | 2.5g |
$810.0 | 2024-06-19 | |
| Enamine | EN300-236566-5.0g |
3-(5,6-dimethyl-1H-1,3-benzodiazol-1-yl)butanoic acid |
1154389-82-8 | 95% | 5.0g |
$1199.0 | 2024-06-19 |
3-(5,6-dimethyl-1H-benzimidazol-1-yl)butanoic acid Related Literature
-
1. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
Additional information on 3-(5,6-dimethyl-1H-benzimidazol-1-yl)butanoic acid
Exploring the Potential of 3-(5,6-dimethyl-1H-benzimidazol-1-yl)butanoic acid (CAS No. 1154389-82-8) in Modern Research
In the realm of organic chemistry and pharmaceutical research, 3-(5,6-dimethyl-1H-benzimidazol-1-yl)butanoic acid (CAS No. 1154389-82-8) has emerged as a compound of significant interest. This benzimidazole derivative is gaining attention due to its unique structural properties and potential applications in drug discovery and material science. Researchers are increasingly exploring its role as a building block for novel therapeutics, particularly in the context of enzyme inhibition and receptor modulation.
The compound's molecular structure, featuring a butanoic acid side chain linked to a dimethylbenzimidazole core, offers versatility in chemical modifications. This adaptability aligns with current trends in precision medicine, where scientists seek targeted molecular interventions. Recent studies suggest potential correlations between benzimidazole-based compounds and metabolic regulation, a hot topic in age-related disease research.
From a synthetic chemistry perspective, CAS 1154389-82-8 presents interesting challenges and opportunities. Its heterocyclic framework makes it valuable for developing fluorescence probes, addressing the growing demand for bioimaging agents in diagnostic applications. The compound's photophysical properties are being investigated for potential use in organic electronics, connecting it to the booming field of flexible display technologies.
In pharmaceutical formulation, the carboxylic acid functionality of this compound enables various salt formation possibilities, crucial for improving drug solubility - a persistent challenge in oral bioavailability enhancement. This aspect resonates with current industry focus on formulation optimization techniques, frequently searched by pharmaceutical professionals.
The 5,6-dimethyl substitution pattern on the benzimidazole ring may influence the compound's metabolic stability, a key consideration in ADME profiling. This connects to widespread interest in drug-likeness prediction tools and in silico modeling approaches that dominate contemporary medicinal chemistry discussions.
Quality control aspects of 3-(5,6-dimethyl-1H-benzimidazol-1-yl)butanoic acid involve sophisticated analytical characterization methods. Advanced techniques like HPLC-MS and NMR spectroscopy are essential for verifying its purity, reflecting the pharmaceutical industry's emphasis on rigorous quality standards.
Environmental considerations in handling this compound follow green chemistry principles, particularly regarding waste minimization strategies during synthesis. This aligns with growing concerns about sustainable manufacturing practices across the chemical industry.
Future research directions may explore the compound's potential in combination therapies or as part of drug delivery systems, areas witnessing exponential growth. The structure-activity relationship of this molecule could provide valuable insights for designing next-generation therapeutics targeting specific biological pathways.
As the scientific community continues to investigate CAS 1154389-82-8, its applications may expand into agricultural chemistry or material science domains. The compound represents an excellent example of how molecular innovation can bridge multiple disciplines, offering solutions to diverse challenges in healthcare and technology development.
1154389-82-8 (3-(5,6-dimethyl-1H-benzimidazol-1-yl)butanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)